trans-Methyl 2,2-dimethyl-3-hydroxy-cyclobutanecarboxylate
Overview
Description
Trans-Methyl 2,2-dimethyl-3-hydroxy-cyclobutanecarboxylate is a chemical compound with the molecular formula C8H14O3 . It has a molecular weight of 158.20 .
Physical And Chemical Properties Analysis
The physical and chemical properties of trans-Methyl 2,2-dimethyl-3-hydroxy-cyclobutanecarboxylate are not fully detailed in the search results. The compound’s molecular weight is 158.20 , but other properties like boiling point and storage conditions were not specified .Scientific Research Applications
-
Synthesis of 2H-Pyrans
- Field : Organic Chemistry .
- Application : 2H-Pyrans are a structural motif present in many natural products and are a strategic key intermediate in the construction of many of these structures .
- Method : The synthesis of 2H-Pyrans involves various physicochemical factors affecting the valence isomerism between 2H-Pyrans and 1-oxatrienes .
- Results : The most versatile synthetic methods to access 2H-Pyrans have been reported in recent literature .
-
Synthesis of 2,2-Dimethyl-3-Hydroxy-7-Octynoic Acid
- Field : Organic Chemistry .
- Application : This compound is a unit in the synthesis of Pitipeptolide A .
- Method : The unit was prepared in eight steps from 1,5-pentanediol monobenzyl ether, including oxidation, TBS protection, deprotection, and Saponification with (1M) sodium hydroxide solution .
- Results : The Dhoya unit was obtained in 75% overall yield .
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Chemistry of 3-hydroxy-2-aryl acrylate
- Field : Organic and Medicinal Chemistry .
- Application : The 3-hydroxy-2-aryl acrylate is a significant breakthrough in the field of organic and medicinal chemistry. Due to the presence of both electrophilic and nucleophilic centers, this scaffold acts as a fascinating building block of many bioactive compounds .
- Method : Different approaches for preparing 3-hydroxy-2-aryl acrylate with mechanisms have been outlined .
- Results : More importantly, 3-hydroxy-2-aryl acrylate is a vital precursor in the synthesis of natural products and in the development of essential drugs .
-
Synthesis of 2H-Pyrans
- Field : Organic Chemistry .
- Application : The 2H-pyran (2HP) ring constitutes a structural motif present in many natural products and is a strategic key intermediate in the construction of many of these structures .
- Method : The synthesis of 2H-Pyrans involves various physicochemical factors affecting the valence isomerism between 2H-Pyrans and 1-oxatrienes .
- Results : The most versatile synthetic methods to access 2H-Pyrans have been reported in recent literature .
-
Synthesis of 2H-Pyrans
- Field : Organic Chemistry .
- Application : The 2H-pyran (2HP) ring constitutes a structural motif present in many natural products and is a strategic key intermediate in the construction of many of these structures .
- Method : The synthesis of 2H-Pyrans involves various physicochemical factors affecting the valence isomerism between 2H-Pyrans and 1-oxatrienes .
- Results : The most versatile synthetic methods to access 2H-Pyrans have been reported in recent literature .
-
Chemistry of 3-hydroxy-2-aryl acrylate
- Field : Organic and Medicinal Chemistry .
- Application : The 3-hydroxy-2-aryl acrylate is a significant breakthrough in the field of organic and medicinal chemistry. Due to the presence of both electrophilic and nucleophilic centers, this scaffold acts as a fascinating building block of many bioactive compounds .
- Method : Different approaches for preparing 3-hydroxy-2-aryl acrylate with mechanisms have been outlined .
- Results : More importantly, 3-hydroxy-2-aryl acrylate is a vital precursor in the synthesis of natural products and in the development of essential drugs .
Safety And Hazards
properties
IUPAC Name |
methyl (1R,3R)-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-8(2)5(4-6(8)9)7(10)11-3/h5-6,9H,4H2,1-3H3/t5-,6+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBVPPWGWUOBMX-NTSWFWBYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CC1O)C(=O)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H](C[C@H]1O)C(=O)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-Methyl 2,2-dimethyl-3-hydroxy-cyclobutanecarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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